N-(2-ethoxyphenyl)-2-[6-oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[6-oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide
• InChI: InChI=1S/C23H25N3O3/c1-5-29-21-9-7-6-8-20(21)24-22(27)14-26-23(28)11-10-19(25-26)18-13-16(3)15(2)12-17(18)4/h6-13H,5,14H2,1-4H3,(H,24,27)
• InChI Key: GAQHBHACBGKZAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)C=CC(=N2)C3=C(C=C(C(=C3)C)C)C
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• CAS No.: 900008-59-5

Description

N-(2-ethoxyphenyl)-2-[6-oxo-3-(2,4,5-trimethylphenyl)pyridazin-1-yl]acetamide, also known as ETP-46464, is a novel small molecule that has been developed as a potential therapeutic agent for the treatment of various diseases. This compound has been found to exhibit promising pharmacological properties, including anti-inflammatory, analgesic, and anti-tumor effects.

Scientific Research Applications

Pharmacological Properties and Applications

• Antinociceptive Activity : Certain derivatives of the compound, such as [6‐(4‐methoxyphenyl)‐3(2H)‐pyridazinone‐2‐yl]‐acetamide, have been synthesized and demonstrated significant antinociceptive activity, highlighting potential applications in pain management. These compounds were found to be more potent than aspirin in certain models, indicating their relevance in developing new analgesics (Doğruer et al., 2000).

Synthetic Methodologies and Chemical Applications

• Intermediate for Antimalarial Drugs : N-(2-Hydroxyphenyl)acetamide, a related compound, has been identified as an intermediate in the natural synthesis of antimalarial drugs, emphasizing the significance of these chemical structures in medicinal chemistry. Research on the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide underscores the compound's role in synthesizing pharmacologically active molecules (Magadum & Yadav, 2018).

Roles as Intermediates

• Development of β-Lactam Antibiotics : The synthesis of novel N-(4-ethoxyphenyl) azetidin-2-ones and their oxidative N-deprotection highlights the utility of such compounds in developing β-lactam antibiotics. These findings reveal the broad applicability of the compound's structural motifs in synthesizing key pharmaceutical agents (Jarrahpour & Zarei, 2007).

Antimicrobial and Anti-inflammatory Applications

• Antimicrobial and Anti-inflammatory Activities : Acetamido pyrrolyl azoles, derived from structures similar to the compound , have shown antimicrobial and anti-inflammatory activities, further underscoring the potential pharmaceutical applications of these chemical entities. The antimicrobial activity against specific pathogens and significant anti-inflammatory properties indicate these compounds' therapeutic potential (Sowmya et al., 2017).